(4Z)-5-methyl-2-(4-methylphenyl)-4-{[2-(2-methylphenyl)hydrazinyl]methylidene}-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-methyl-2-(4-methylphenyl)-4-[[(2-methylphenyl)hydrazinylidene]methyl]-1H-pyrazol-3-one
• InChI: InChI=1S/C19H20N4O/c1-13-8-10-16(11-9-13)23-19(24)17(15(3)22-23)12-20-21-18-7-5-4-6-14(18)2/h4-12,21-22H,1-3H3
• InChI Key: BXQKFSMSCLIFKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=C(N2)C)C=NNC3=CC=CC=C3C

Description

3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is a complex organic compound with a unique structure that includes a pyrazolone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves the condensation of hydrazine derivatives with appropriate aldehydes or ketones. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into more reduced forms.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction could produce more reduced forms of the compound.

Scientific Research Applications

3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical agent.

Industry: It could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may inhibit certain enzymes or interact with cellular receptors to exert its effects.

Comparison with Similar Compounds

Similar Compounds

• 2-METHYLPHENYL) (3-METHYLPHENYL)METHANONE
• Other pyrazolone derivatives

Uniqueness

3-METHYL-1-(4-METHYLPHENYL)-4-{[2-(2-METHYLPHENYL)HYDRAZIN-1-YL]METHYLIDENE}-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is unique due to its specific structure, which imparts distinct chemical and biological properties